Cas no 62903-23-5 (4-(5-Chloro-2-hydroxyphenyl)-4-oxobutanoic acid)

• Product Name: 4-(5-Chloro-2-hydroxyphenyl)-4-oxobutanoic acid
• CAS No: 62903-23-5
• MF: C₁₀H₉ClO₄
• MW: 228.629062414169
• CID: 1093672
• Update Time: 2025-06-07

4-(5-Chloro-2-hydroxyphenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-Chloro-2-hydroxyphenyl)-4-oxobutanoic acid

• Inchi： 1S/C10H9ClO4/c11-6-1-2-8(12)7(5-6)9(13)3-4-10(14)15/h1-2,5,12H,3-4H2,(H,14,15)
• InChI Key： YBSVOTYKOZVOIJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CCC(=O)O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(5-Chloro-2-hydroxyphenyl)-4-oxobutanoic acid

4-(5-Chloro-2-hydroxyphenyl)-4-oxobutanoic acid: A Promising Compound in Biomedical Research

The compound 4-(5-Chloro-2-hydroxyphenyl)-4-oxobutanoic acid (CAS NO 62903-23-5) has garnered significant attention in recent biomedical research due to its unique chemical structure and potential applications in drug development. This molecule, characterized by a chlorinated aromatic ring, a hydroxyl group, and a carboxylic acid moiety, exhibits intriguing properties that make it a valuable subject of study in various fields, including natural product synthesis and therapeutic agent design.

Research has shown that this compound may play a critical role in anticancer drug development. Its structural features, particularly the chlorinated phenyl group, have been implicated in targeting specific pathways involved in cancer cell proliferation and survival. Recent studies highlight its potential to inhibit angiogenesis, a key process in tumor growth and metastasis, suggesting that it could serve as a lead compound for developing novel anticancer therapies.

Furthermore, the 4-oxobutanoic acid moiety of this compound has been explored for its role in metabolic regulation. This group has demonstrated the ability to modulate key enzymes and pathways involved in energy metabolism, making it a promising candidate for treating metabolic disorders such as diabetes and obesity. Preclinical studies have indicated that this compound may improve insulin sensitivity and reduce lipid accumulation in cellular models, underscoring its potential as a therapeutic agent.

Another area of interest is the compound's anti-inflammatory properties. The combination of the aromatic ring with hydroxyl and chlorinated substituents renders it effective in reducing inflammation by inhibiting key enzymes such as COX-2 (Cyclooxygenase-2) and NF-κB (Nuclear Factor-Kappa B). These findings align with growing interest in precision medicine, where compounds like this could be tailored to target specific inflammatory pathways, offering more effective treatments for chronic inflammatory diseases.

Recent advancements in drug delivery systems have also explored the potential of this compound as a scaffold for designing targeted therapies. Its chemical structure allows for easy functionalization, enabling researchers to attach targeting ligands or imaging agents. This versatility positions it as a valuable tool in the development of smart drugs, which can deliver therapeutic agents directly to disease sites with minimal off-target effects.

Moreover, this compound's role in enzymatic catalysis has been investigated. Its structure resembles certain natural substrates for enzymes involved in lipid metabolism and amino acid biosynthesis, making it a useful model for studying enzyme-substrate interactions. This understanding could pave the way for designing more efficient biocatalysts or enzymatic processes in industrial applications.

Despite its promising potential, further research is needed to fully elucidate the mechanisms of action and optimize its therapeutic profile. Ongoing studies are focusing on improving its bioavailability, reducing potential toxicity, and exploring its synergistic effects with other drugs. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate this compound into clinical applications.

In conclusion, 4-(5-Chloro-2-hydroxyphenyl)-4-oxobutanoic acid (CAS NO 62903-23-5) represents a valuable asset in biomedical research. Its unique structure and diverse biological activities make it a compelling candidate for drug development across multiple therapeutic areas. As research continues to uncover its full potential, this compound stands at the forefront of innovation in pharmacology and therapeutic agent design, promising new avenues for addressing unmet medical needs.